Cas no 1192829-87-0 (1-Bromo-5-isoquinolinecarbonitrile)

• Product Name: 1-Bromo-5-isoquinolinecarbonitrile
• CAS No: 1192829-87-0
• MF: C₁₀H₅BrN₂
• MW: 233.064100980759
• CID: 2111761
• Update Time: 2023-08-04

1-Bromo-5-isoquinolinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-bromo-5-Isoquinolinecarbonitrile
• 1-bromoisoquinoline-5-carbonitrile
• FKUPKSGBURJCDO-UHFFFAOYSA-N
• 5-Isoquinolinecarbonitrile, 1-bromo-
• 1-Bromo-5-isoquinolinecarbonitrile

• Inchi： 1S/C10H5BrN2/c11-10-9-3-1-2-7(6-12)8(9)4-5-13-10/h1-5H
• InChI Key： FKUPKSGBURJCDO-UHFFFAOYSA-N
• SMILES： BrC1C2C=CC=C(C#N)C=2C=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 232
• Topological Polar Surface Area: 36.7